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Compound of Interest

Compound Name: 2,5-Dichloro-4-methylbenzoic acid

Cat. No.: B1617964 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2,5-Dichloro-4-methylbenzoic Acid

Introduction: A Scientist's Perspective on Chemical
Safety
In the fields of pharmaceutical research and complex chemical synthesis, the mastery of a

molecule extends beyond its reactive potential to a comprehensive understanding of its safety

profile. 2,5-Dichloro-4-methylbenzoic acid is a valuable building block, but its utility is

intrinsically linked to our ability to handle it with precision and care. This guide moves beyond

the standard Safety Data Sheet (SDS) format to provide a deeper, more practical

understanding of this compound. As scientists, our commitment to safety is not about

compliance; it is about a foundational respect for the materials we work with, ensuring the

integrity of our research and the well-being of our colleagues. This document synthesizes

critical safety data with field-proven insights, designed for the practicing researcher.

Section 1: Chemical Identity and Physicochemical
Properties
A precise understanding of a compound's identity and physical properties is the bedrock of safe

laboratory practice. These data points inform everything from storage conditions to the

selection of appropriate analytical techniques.

Table 1: Chemical Identifiers and Properties for 2,5-Dichloro-4-methylbenzoic Acid
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Parameter Value Source

Chemical Name
2,5-Dichloro-4-
methylbenzoic acid

PubChem[1]

CAS Number 21460-88-8 Guidechem[2], PubChem[1]

Molecular Formula C₈H₆Cl₂O₂ Guidechem[2], PubChem[1]

Molecular Weight 205.03 g/mol Guidechem[2], PubChem[1]

Physical State
Solid (assumed based on

handling advice for dust)
Multiple Sources

| Storage | Sealed in dry, room temperature conditions. | Achmem[3] |

Section 2: Hazard Identification and GHS
Classification
The Globally Harmonized System (GHS) provides a universal language for chemical hazard

communication. For 2,5-Dichloro-4-methylbenzoic acid, the classification indicates that it is a

hazardous substance requiring careful handling. The primary risks are associated with

ingestion, inhalation, and contact with skin or eyes.

Table 2: GHS Classification Summary

Classification Hazard Code Description Source

Acute Toxicity, Oral H302
Harmful if
swallowed

Achmem[3]

Skin Irritation H315 Causes skin irritation Achmem[3]

Eye Irritation H319
Causes serious eye

irritation
Achmem[3]

| Acute Toxicity, Inhalation | H332 | Harmful if inhaled | Achmem[3] |

The following diagram visually represents the GHS hazard profile for this compound.
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GHS Hazard Profile: 2,5-Dichloro-4-methylbenzoic acid

Exclamation Mark
(GHS07)

Signal Word: Warning

Hazard Statements

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

H332: Harmful if inhaled

Click to download full resolution via product page

Caption: GHS hazard pictogram and statements for 2,5-Dichloro-4-methylbenzoic acid.

Section 3: Proactive Emergency Response
Protocols
Emergency preparedness is a non-negotiable aspect of laboratory work. The following

protocols are designed for immediate and effective response to accidental exposure. The

causality is clear: rapid decontamination and professional medical follow-up are critical to

minimizing harm.

Protocol 3.1: First-Aid Measures for Accidental
Exposure

General Advice: In any case of exposure, move the affected individual away from the hazard

source. Provide the attending medical personnel with the Safety Data Sheet for the

compound.[4][5]

Eye Contact:
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Action: Immediately flush the eyes with copious amounts of fresh, running water for at

least 15 minutes.[6][7] Ensure complete irrigation by holding the eyelids open and away

from the eye.[8]

Rationale: Rapid and thorough flushing is essential to dilute and remove the chemical,

minimizing damage to the cornea and other sensitive tissues.

Follow-up: Seek immediate medical attention from an ophthalmologist or emergency

services.[4][8]

Skin Contact:

Action: Immediately remove all contaminated clothing. Wash the affected skin area

thoroughly with soap and plenty of water.[7][9]

Rationale: Dermal absorption can lead to systemic toxicity, and prolonged contact will

worsen skin irritation. Prompt removal of the chemical source is paramount.

Follow-up: If skin irritation develops or persists, seek medical advice.[7][8]

Inhalation:

Action: Move the person to fresh air immediately. If breathing is difficult, administer

oxygen. If the person is not breathing, trained personnel should begin artificial respiration.

[7][9]

Rationale: Removing the individual from the contaminated atmosphere is the first step to

preventing further respiratory tract irritation and systemic absorption.

Follow-up: Seek immediate medical attention.[6][9]

Ingestion:

Action: Rinse the mouth thoroughly with water. Never give anything by mouth to an

unconscious person.[5][9] Do not induce vomiting.

Rationale: Inducing vomiting can cause further damage to the esophagus and risks

aspiration of the chemical into the lungs.
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Follow-up: Call a poison control center or doctor for guidance immediately.[8][9]

Workflow: Emergency First-Aid Response

Exposure Event Occurs
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Wash with soap & water
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Provide oxygen if needed
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DO NOT induce vomiting

Seek Immediate
Medical Attention

If irritation persists

Click to download full resolution via product page

Caption: Standard workflow for first-aid response to chemical exposure.

Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon

dioxide. Water spray can also be used to cool containers.[5][6][9]

Specific Hazards: During a fire, hazardous combustion products may be generated, including

carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen chloride gas.[4][10]
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Protective Equipment: Firefighters must wear full protective clothing and a NIOSH-approved

self-contained breathing apparatus (SCBA) with a full facepiece operated in pressure-

demand or other positive pressure mode.[5][6][10]

Section 4: Exposure Controls and Safe Handling
The principle of "As Low As Reasonably Achievable" (ALARA) should govern all handling of

this compound. This is achieved through a combination of engineering controls, administrative

procedures, and appropriate personal protective equipment (PPE).

Protocol 4.1: Safe Laboratory Handling Procedure
Ventilation: Always handle 2,5-Dichloro-4-methylbenzoic acid inside a certified chemical

fume hood to prevent the inhalation of dust or aerosols.[5][9][10] Ensure the fume hood has

adequate airflow before beginning work.

Avoid Dust Formation: Use techniques that minimize the generation of dust, such as careful

scooping rather than pouring. If dust is unavoidable, additional respiratory protection may be

required.[9][10]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[8] Wash hands thoroughly

with soap and water after handling the chemical and before leaving the work area.[4][8]

Container Management: Keep the container tightly closed when not in use.[7][8] Ensure all

containers are clearly and accurately labeled.

Spill Preparedness: Ensure a spill kit appropriate for solid chemical cleanup is readily

available.

Protocol 4.2: Accidental Spill Clean-up
Evacuate: Evacuate non-essential personnel from the immediate spill area.[5][9]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Protect: Wear the appropriate PPE as detailed in Table 3, including respiratory protection.[5]

[8]
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Contain & Clean: Carefully sweep or scoop up the spilled solid material, avoiding dust

generation.[10] Place the material into a suitable, sealed, and labeled container for disposal.

[5][10]

Decontaminate: Clean the spill area with a suitable solvent or detergent and water, then wipe

dry.

Dispose: Dispose of the waste material and contaminated cleaning supplies as hazardous

waste in accordance with local, state, and federal regulations.[7]

Personal Protective Equipment (PPE) and Storage
The selection of PPE is the final line of defense and must be appropriate for the potential

exposure.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Rationale and Source

Eye/Face

Safety glasses with side-
shields or chemical safety
goggles conforming to
EN166 (EU) or NIOSH (US)
standards.

Protects against splashes
and airborne dust,
preventing serious eye
irritation.[4][5][6]

Skin/Hand

Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

Inspect prior to use. Wear a

lab coat.

Prevents skin contact, which

causes irritation.[5][9]

| Respiratory | Not required under normal conditions with adequate engineering controls (fume

hood). If dust is generated, use a NIOSH-approved P95 or P100 particulate respirator. |

Protects the respiratory tract from irritation due to inhalation.[5][6] |

Storage Conditions:

Store in a cool, dry, and well-ventilated area.[7][9][10]
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Keep containers tightly sealed to prevent moisture absorption and contamination.[7][8]

Incompatible Materials: Store away from strong oxidizing agents, strong acids, and strong

bases.[6][10] The acidic nature of the benzoic acid moiety can react exothermically with

strong bases.

Section 5: Toxicological and Ecological Profile
While comprehensive toxicological data for 2,5-Dichloro-4-methylbenzoic acid is limited, the

GHS classification provides a clear indication of its primary hazards.

Acute Toxicity: Classified as harmful if swallowed (H302) or inhaled (H332).[3] The exact

LD50 values are not well-documented in the provided sources.

Skin and Eye Irritation: The compound is known to cause skin irritation (H315) and serious

eye irritation (H319).[3][4] This is a common property for many substituted benzoic acids.

Respiratory Irritation: Inhalation may cause respiratory tract irritation.[4][7]

Carcinogenicity & Mutagenicity: There is no data available in the searched sources to

suggest that this compound is carcinogenic or mutagenic.[7][10]

Ecological Information: No specific data on ecotoxicity (e.g., toxicity to fish or daphnia) was

available in the consulted SDSs.[11] As a general precaution, chemical waste should not be

released into the environment or drains.[5][8]

Conclusion
2,5-Dichloro-4-methylbenzoic acid is a compound that demands methodical and informed

handling. By integrating a deep understanding of its hazards with robust safety protocols—from

engineering controls to emergency preparedness—researchers can confidently and safely

leverage its utility. The principles outlined in this guide are not merely procedural; they are

integral to the practice of responsible science.
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2,5-Dichloro-4-methylbenzoic acid.
3,5-Dichloro-4-methylbenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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